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Compound of Interest

Compound Name: Salacetamide

Cat. No.: B1681388 Get Quote

A Note on Terminology: This document provides a comprehensive overview of the

physicochemical properties of Sulfacetamide. The initial request specified "Salacetamide," for

which there is a scarcity of scientific literature. It is presumed that the intended subject of

inquiry was the widely studied sulfonamide antibiotic, Sulfacetamide.

Introduction
Sulfacetamide is a synthetic bacteriostatic antibiotic belonging to the sulfonamide class.[1][2] It

is a competitive inhibitor of the bacterial enzyme dihydropteroate synthase, which is essential

for the synthesis of folic acid.[1][3][4] By blocking this pathway, sulfacetamide prevents the

growth and proliferation of susceptible bacteria. This guide details the core physicochemical

characteristics of Sulfacetamide, offering critical data and methodologies for researchers,

scientists, and professionals in drug development.

Chemical and Physical Properties
The fundamental identifiers and physicochemical properties of Sulfacetamide are summarized

in the tables below. This data is crucial for its formulation, delivery, and understanding its

biological activity.

Table 1: Chemical Identifiers of Sulfacetamide
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Identifier Value Reference

IUPAC Name

N-[(4-

aminophenyl)sulfonyl]acetamid

e

CAS Number 144-80-9

Chemical Formula C₈H₁₀N₂O₃S

Molecular Weight 214.24 g/mol

Synonyms

N-Acetylsulfanilamide,

Sulphacetamide,

Acetosulfamine

Table 2: Physicochemical Properties of Sulfacetamide
Property Value Reference

Melting Point 182-184 °C

pKa 5.4

Physical Description
White or slightly yellow

crystalline powder

Solubility (Water) Soluble (1:62.5 at 37°C)

Solubility (Organic Solvents) Soluble in alcohol

The sodium salt of sulfacetamide is also commonly used in pharmaceutical formulations due to

its higher aqueous solubility.

Table 3: Properties of Sulfacetamide Sodium
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Property Value Reference

CAS Number
127-56-0 (anhydrous), 6209-

17-2 (monohydrate)

Molecular Formula C₈H₉N₂NaO₃S (anhydrous)

Molecular Weight
236.23 g/mol (anhydrous),

254.24 g/mol (monohydrate)

Solubility (Water) Freely soluble

Solubility (Ethanol) ~1 mg/mL

Solubility (DMSO) ~15 mg/mL

Solubility (Dimethyl

Formamide)
~20 mg/mL

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of

Sulfacetamide are outlined below. These are standard methodologies widely used in

pharmaceutical sciences.

Determination of Melting Point
The melting point of Sulfacetamide can be determined using a standard melting point

apparatus.

Methodology:

A small, dry sample of crystalline Sulfacetamide is packed into a capillary tube.

The capillary tube is placed in the heating block of the melting point apparatus.

The temperature is raised at a controlled rate.

The temperature range at which the sample is observed to melt is recorded as the melting

point.
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Determination of pKa (Acid Dissociation Constant)
The pKa of Sulfacetamide can be determined by potentiometric titration.

Methodology:

A standard solution of Sulfacetamide is prepared in water.

The solution is titrated with a standard solution of a strong base (e.g., NaOH).

The pH of the solution is measured after each addition of the titrant using a calibrated pH

meter.

A titration curve (pH vs. volume of titrant) is plotted.

The pKa is determined from the pH at the half-equivalence point.

Determination of Solubility
The solubility of Sulfacetamide in various solvents can be determined by the shake-flask

method.

Methodology:

An excess amount of Sulfacetamide is added to a known volume of the solvent (e.g., water,

ethanol) in a sealed container.

The mixture is agitated at a constant temperature for a prolonged period (e.g., 24-48 hours)

to ensure equilibrium is reached.

The saturated solution is filtered to remove any undissolved solid.

The concentration of Sulfacetamide in the filtrate is determined using a suitable analytical

method, such as UV-Vis spectrophotometry or High-Performance Liquid Chromatography

(HPLC).

Mechanism of Action: Inhibition of Folic Acid
Synthesis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sulfacetamide exerts its bacteriostatic effect by competitively inhibiting the enzyme

dihydropteroate synthase (DHPS). This enzyme catalyzes the conversion of para-

aminobenzoic acid (PABA) to dihydropteroate, a crucial step in the bacterial synthesis of folic

acid. As humans obtain folic acid from their diet, this pathway is absent in mammalian cells,

providing selective toxicity against susceptible bacteria.
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Caption: Mechanism of action of Sulfacetamide.

The diagram above illustrates how Sulfacetamide acts as a competitive inhibitor of

dihydropteroate synthase, thereby blocking the bacterial folic acid synthesis pathway and

inhibiting bacterial growth.

Conclusion
This technical guide provides a detailed summary of the key physicochemical characteristics of

Sulfacetamide. The presented data on its chemical identity, physical properties, and

mechanism of action, along with standardized experimental protocols, serves as a valuable

resource for researchers and professionals in the field of drug development and

pharmaceutical sciences. A thorough understanding of these properties is fundamental for the

effective formulation, quality control, and therapeutic application of this important antibiotic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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